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Compound of Interest |

Compound Name: 2,2'-Dimethoxybenzophenone

CAS No.: 1336-26-1

Cat. No.: B1296964

. J

Executive Summary & Core Directive

2,2'-Dimethoxybenzophenone (CAS: 13102-33-5), also known as bis(2-
methoxyphenyl)methanone, is a substituted diaryl ketone frequently employed as a photo-
initiator, a synthesis intermediate, and a probe in photochemical research.[1][2][3] While
structurally related to the ubiquitous benzophenone, the ortho-methoxy substitution pattern
introduces specific steric and electronic effects that alter its physicochemical behavior and
metabolic stability.[2]

This guide provides a self-validating framework for the safe handling, storage, and disposal of
this compound. It moves beyond generic safety advice by integrating specific physicochemical
data (e.g., melting point ~113°C) into operational protocols.[2] The directive for researchers is
to treat this compound with Universal Precautions for Novel Organic Intermediates, assuming
potential irritant and aquatic toxicity profiles even where specific toxicological data is sparse.[2]

Physicochemical Profile & Hazard Identification

Effective safety protocols rely on accurate physicochemical data.[2] The solid state of 2,2'-
Dimethoxybenzophenone at room temperature dictates dust control as a primary engineering
focus.[1][2]
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Table 1: Physicochemical Properties & GHS

Classification[1]

Property

Data / Specification

Operational Implication

CAS Number

13102-33-5

Use for inventory tracking and

waste labeling.[1][2]

Chemical Structure

Bis(2-

methoxyphenyl)methanone

Two ortho-methoxy groups
provide steric bulk.[1][2]

Molecular Formula

C15H1403

MW: 242.27 g/mol .[2]

Physical State

Crystalline Solid

Dust Hazard: Inhalation risk

during weighing.[2]

Solid at ambient T; requires

Melting Point 113 -114°C ) )
heating for melt reactions.[2]
Soluble in DCM, EtOAc, Use organic solvents for spill
Solubility Chloroform.[2] Insoluble in cleanup; do not flush down

water.[2][3]

drains.[2]

GHS Classification

Warning (Inferred Class)

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.[2]

Critical Note on Photostability: As a benzophenone derivative, this compound is photo-active.[2]

It absorbs UV light and can generate radical species.[2] Store in amber vials to prevent

degradation or unintended photo-initiated side reactions.

Exposure Control & Personal Protection (PPE)[1][2]

[3]
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Engineering Controls[1][2]
o Primary Barrier: All weighing and open-vessel manipulations must be performed inside a

certified Chemical Fume Hood operating at a face velocity of 0.3-0.5 m/s.[1][2]

o Dust Control: If a high-precision balance is located outside the hood, use a static-free
powder funnel and transfer vessels to minimize airborne particulates.[1][2]

| : . PPE) .

PPE Type Specification Rationale

Benzophenones are lipophilic
and can permeate latex.[1][2]
] Nitrile Gloves (Min thickness: Nitrile offers superior
Hand Protection ) )
0.11 mm) resistance to the organic
solvents (e.g., DCM) used to

dissolve the compound.[2]

Preferred over safety glasses
) ) to prevent dust ingress or
Eye Protection Chemical Safety Goggles ]
splash hazards during

solubilization.[2]

Only required if engineering
. ] controls (fume hood) are
Respiratory N95 / P100 (If outside hood) ) i
compromised or during large-

scale spill cleanup.[1][2]

Standard protection; ensure
Body Defense Lab Coat (Cotton/Poly blend) cuffs are tucked into gloves to
prevent wrist exposure.[2]

Operational Protocols: Cradle-to-Grave
Lifecycle Workflow (Visualization)

The following diagram outlines the logical flow of the chemical through the laboratory
ecosystem, highlighting critical control points.
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Receipt & Inventory g ighing Experimental Usage Reaction/Cleanup

(Check CAS 13102-33-5) (Fume Hood, Nitrile Gloves) (Solid vs. Liquid Organic) (Incineration)

Click to download full resolution via product page

Figure 1: Lifecycle management of 2,2'-Dimethoxybenzophenone from receipt to disposal.

Safe Weighing & Solubilization Protocol

o Preparation: Place the balance within the fume hood if possible.[2] If not, tare the weighing
boat inside the hood, add the solid, and cover it (e.g., with parafilm or a second boat) before
transporting to the balance.[2]

o Transfer: Use a clean spatula.[2] Do not tap the spatula against the weighing boat vigorously,
as this aerosolizes the fine powder.[2]

e Solubilization: Add the solvent (e.g., Dichloromethane) slowly to the solid.[2] 2,2'-
Dimethoxybenzophenone dissolves readily in organic solvents.[1][2][4] Ensure the vessel
is vented (if not under inert gas) to prevent pressure buildup from solvent vapor.[2]

Reaction Setup

 Inert Atmosphere: While the compound is stable in air, many photo-chemical reactions
require oxygen-free environments.[1][2] Degas solvents prior to adding the benzophenone
derivative to prevent quenching of excited states.[2]

 Light Protection: Wrap reaction vessels in aluminum foil if the reaction is not intended to be
photo-initiated immediately.[1][2]

Emergency Response & Spill Management
Spill Cleanup Decision Tree
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Spill Detected

State of Spill?

Powder Dissolved

Solid Powder Solution (Solvent)

1. Dampen paper towel 1. Absorb with vermiculite/pads

2. Wipe gently (avoid dust) 2. Place in sealed bag
3. Place in Solid Waste 3. Place in Liquid Waste

Click to download full resolution via product page

Figure 2: Decision logic for cleaning up 2,2'-Dimethoxybenzophenone spills.

First Aid Measures

 Inhalation: Move to fresh air immediately. If coughing persists, seek medical attention
(suspected respiratory irritation).[2]

» Skin Contact: Wash with copious amounts of soap and water.[2] Do not use organic solvents
(acetone, ethanol) to wash skin, as this may increase transdermal absorption of the
benzophenone.[2]

+ Eye Contact: Rinse cautiously with water for 15 minutes.[2][5] Remove contact lenses if
present and easy to do.[2][3][5][6]

Waste Management & Disposal

Disposal must align with local environmental regulations (e.g., RCRA in the US).[2]

Waste Segregation[1][2]
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e Solid Waste: Contaminated weighing boats, gloves, and paper towels should be placed in a
Hazardous Solid Waste container.[2] Label clearly with "Benzophenone Derivative - Solid".[1]

[2]

» Liquid Waste: Reaction mixtures should be disposed of in Halogenated or Non-Halogenated
Organic Waste streams, depending on the solvent used (e.g., DCM = Halogenated).[2]

o Note: Do not mix with strong oxidizers (e.g., Nitric acid waste) to prevent potential
exothermic reactions.[2]

Final Disposal Method

The preferred method for ultimate disposal of 2,2'-Dimethoxybenzophenone is High-
Temperature Incineration.[1][2] This ensures the complete breakdown of the aromatic rings and
prevents environmental accumulation, which is a known concern for the benzophenone class
of compounds.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safe Management of 2,2'-
Dimethoxybenzophenone in Research Laboratories]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1296964+#safety-handling-and-disposal-
of-2-2-dimethoxybenzophenone-in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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